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Compound of Interest

Compound Name: 1,2-Dichloropropane

Cat. No.: B7799083

An In-depth Examination of the Industrial Uses, Manufacturing Processes, and Chemical
Profile of 1,2-Dichloropropane for Researchers, Scientists, and Drug Development
Professionals.

Introduction

1,2-Dichloropropane (PDC), also known as propylene dichloride, is a chlorinated organic
compound with a history of diverse industrial applications. This colorless, flammable liquid,
possessing a chloroform-like odor, has been a key player in chemical synthesis and various
industrial processes for decades.[1] While its use patterns have evolved due to environmental
and safety considerations, 1,2-dichloropropane remains a significant chemical intermediate in
modern industry. This technical guide provides a comprehensive overview of its industrial
significance, detailing its core applications, manufacturing protocols, and key chemical data.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1,2-dichloropropane is
fundamental to its safe handling and application in industrial settings. The following table
summarizes its key quantitative data.
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Property Value

Molecular Formula CsHeCl2

Molecular Weight 112.99 g/mol

CAS Number 78-87-5

Appearance Colorless liquid

Odor Sweet, chloroform-like
Density 1.156 g/cm3 at 20°C
Melting Point -100 °C

Boiling Point 95-96 °C

Solubility in Water

2.7 g/L at 20°C

Vapor Pressure

40 mmHg at 20°C

Flash Point

16 °C

Autoignition Temperature

557 °C

Explosive Limits in Air

3.4 - 14.5 % by volume

Industrial Manufacturing Processes

The industrial production of 1,2-dichloropropane is primarily linked to two main processes: as

a by-product in the manufacture of propylene oxide via the chlorohydrin process, and through

the direct chlorination of propylene.

By-product of the Chlorohydrin Process for Propylene

Oxide

A significant portion of commercially available 1,2-dichloropropane is obtained as a co-

product during the synthesis of propylene oxide.[2][3] The chlorohydrin process involves the

reaction of propylene with chlorine and water to form propylene chlorohydrin, which is then

dehydrochlorinated to yield propylene oxide.[2][3] During the initial chlorination step, a side
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reaction occurs where chlorine directly adds across the double bond of propylene, resulting in
the formation of 1,2-dichloropropane.[2]

Experimental Protocol: Overview of the Chlorohydrin Process

Objective: To produce propylene oxide, with 1,2-dichloropropane as a major by-product.

Reactants:

Propylene

Chlorine

Water

A base (e.g., calcium hydroxide or sodium hydroxide) for dehydrochlorination

General Procedure:

e Chlorohydrination: Propylene and chlorine are introduced into an aqueous medium. The
reaction forms propylene chlorohydrin isomers (1-chloro-2-propanol and 2-chloro-1-
propanol). Simultaneously, a competing reaction leads to the formation of 1,2-
dichloropropane.[2] Reaction conditions are typically controlled to favor the formation of the
chlorohydrin.

o Dehydrochlorination: The resulting mixture containing propylene chlorohydrin is treated with
a base. This step converts the propylene chlorohydrin to propylene oxide.[3]

e Separation and Purification: The product stream, which contains propylene oxide, 1,2-
dichloropropane, unreacted starting materials, and other by-products, undergoes a series
of distillation steps to isolate and purify the propylene oxide and separate the 1,2-
dichloropropane.[2]
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Caption: Production of Propylene Oxide via the Chlorohydrin Process.

Direct Chlorination of Propylene

1,2-Dichloropropane can also be manufactured by the direct reaction of propylene with
chlorine.[4] This process can be controlled to favor the production of 1,2-dichloropropane over
other chlorinated propanes.

Experimental Protocol: Direct Chlorination of Propylene
Objective: To synthesize 1,2-dichloropropane.
Reactants:

e Propylene

e Chlorine

General Procedure:

o Reaction: Gaseous propylene and chlorine are fed into a reactor. The reaction is typically
carried out in the gas phase at elevated temperatures (e.g., around 800°F) and pressures
(e.g., around 70 psia).[5]
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e Product Formation: The primary reaction is the addition of chlorine to the propylene double
bond, yielding 1,2-dichloropropane. Other products, such as allyl chloride and 1,3-
dichloropropene, can also be formed depending on the reaction conditions.[5]

 Purification: The product mixture is cooled and subjected to distillation to separate 1,2-
dichloropropane from unreacted starting materials and other by-products.
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Click to download full resolution via product page
Caption: Direct Chlorination of Propylene to Produce 1,2-Dichloropropane.

Core Industrial Applications

The industrial utility of 1,2-dichloropropane is centered on its role as a chemical intermediate
and its properties as a solvent.

Chemical Intermediate

The most significant industrial application of 1,2-dichloropropane is as a feedstock for the
synthesis of other chlorinated hydrocarbons.[6]

o Tetrachloroethylene (Perchloroethylene) Production: A primary use of 1,2-dichloropropane
is in the manufacture of tetrachloroethylene, a widely used solvent in dry cleaning and metal
degreasing.[7] The process typically involves high-temperature chlorinolysis.

Experimental Protocol: Overview of Tetrachloroethylene Production from 1,2-Dichloropropane

Objective: To synthesize tetrachloroethylene from 1,2-dichloropropane.
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Reactants:

e 1,2-Dichloropropane

e Chlorine

General Procedure:

e Chlorinolysis: 1,2-Dichloropropane is reacted with excess chlorine at high temperatures
(typically 450-750 °C).[8] This process, known as chlorinolysis, involves the breaking of C-C
and C-H bonds and their replacement with C-CI bonds.

e Product Formation: The reaction yields a mixture of chlorinated hydrocarbons, with
tetrachloroethylene and carbon tetrachloride being major products.

o Separation: The complex product mixture is separated through a series of distillations to
isolate the desired tetrachloroethylene.
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Caption: Synthesis of Tetrachloroethylene from 1,2-Dichloropropane.

Industrial Solvent

Historically, 1,2-dichloropropane was widely used as a solvent in various industrial
applications due to its ability to dissolve a wide range of organic materials.[9] However, its use
as a solvent has significantly declined due to health and environmental concerns.[6]
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Past and limited current uses as a solvent include:

e Paint, Varnish, and Finish Removers: It was a component in formulations for stripping
coatings.[1]

o Metal Degreasing and Cleaning: Its solvent properties made it effective for cleaning metal
surfaces.[9]

o Textile Industry: It was used for stain removal and in scouring compounds.

o Extraction Solvent: It found application in the extraction of fats, oils, and waxes.

Analytical Methods

The analysis of 1,2-dichloropropane in industrial and environmental samples is crucial for
quality control, process monitoring, and regulatory compliance. Gas chromatography (GC) is
the primary analytical technique employed.

Experimental Protocol: Determination of 1,2-Dichloropropane in Workplace Air (NIOSH
Method 1013)

Objective: To quantify the concentration of 1,2-dichloropropane in a workplace air sample.
Methodology:

o Sample Collection: A known volume of air is drawn through a solid sorbent tube containing
activated charcoal using a calibrated personal sampling pump.[10] 1,2-Dichloropropane
vapors are adsorbed onto the charcoal.

o Sample Preparation: The charcoal from the sorbent tube is transferred to a vial. A desorption
solvent, typically a mixture of carbon disulfide and isopropanol, is added to the vial to extract
the 1,2-dichloropropane from the charcoal.[10]

e Analysis: An aliquot of the desorbed sample is injected into a gas chromatograph (GC)
equipped with a flame ionization detector (FID) or a mass spectrometer (MS) for separation
and quantification.[10]
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e Quantification: The concentration of 1,2-dichloropropane in the air sample is determined by
comparing the peak area of the analyte in the sample to a calibration curve prepared from
standards of known concentration.[10]

Experimental Protocol: Analysis of Volatile Organic Compounds, including 1,2-
Dichloropropane, by GC/MS (EPA Method 8260)

Objective: To identify and quantify 1,2-dichloropropane in various matrices, including water
and solid waste.

Methodology:

e Sample Introduction: For aqueous samples, a purge-and-trap system is typically used. An
inert gas is bubbled through the sample, and the volatilized organic compounds, including
1,2-dichloropropane, are trapped on a sorbent material. The trap is then heated, and the
analytes are desorbed into the GC/MS system. For solid samples, methods such as
headspace analysis or solvent extraction may be employed.[11]

e Gas Chromatography (GC): The desorbed analytes are separated on a capillary GC column
based on their boiling points and affinities for the stationary phase.[11]

e Mass Spectrometry (MS): As the separated compounds elute from the GC column, they
enter a mass spectrometer, where they are ionized and fragmented. The resulting mass
spectrum provides a uniqgue fingerprint for each compound, allowing for positive
identification.[11]

o Quantification: The concentration of 1,2-dichloropropane is determined by comparing the
response of a characteristic ion to that of an internal standard and referencing a calibration
curve.

Conclusion

1,2-Dichloropropane, while facing scrutiny for its health and environmental impacts, continues
to be a cornerstone in the production of other essential chlorinated chemicals. Its
manufacturing processes, intricately linked with the production of propylene oxide, highlight the
complexities of industrial chemical synthesis where by-products can have significant economic
value. A comprehensive understanding of its chemical properties, manufacturing routes, and
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analytical methodologies, as detailed in this guide, is essential for professionals in research,
development, and chemical manufacturing to ensure its safe and efficient utilization in the
modern industrial landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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